Cas no 103213-55-4 (3H-Imidazo[2,1-i]purine,3-(2-deoxy-5-O-phosphono-b-D-erythro-pentofuranosyl)-, disodium salt (9CI))

• Product Name: 3H-Imidazo[2,1-i]purine,3-(2-deoxy-5-O-phosphono-b-D-erythro-pentofuranosyl)-, disodium salt (9CI)
• CAS No: 103213-55-4
• MF: C₁₂H₁₄N₅NaO₆P
• MW: 378.232993602753
• CID: 125534
• PubChem ID: 16219316
• Update Time: 2025-04-18

3H-Imidazo[2,1-i]purine,3-(2-deoxy-5-O-phosphono-b-D-erythro-pentofuranosyl)-, disodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[2,1-i]purine,3-(2-deoxy-5-O-phosphono-b-D-erythro-pentofuranosyl)-, disodium salt (9CI)
• (3-hydroxy-5-imidazo[2,1-f]purin-3-yloxolan-2-yl)methyl dihydrogen phosphate,sodium
• 1,N6-ETHENO-2'-DEOXY-ADENOSINE 5'-MONOPHOSPHATE SODIUM SALT
• 3H-Imidazo[2,1-i]purine,3-(2-deoxy-5-O-phosphono-b-D-erythro-pentofuranosyl)-, disodium salt (...
• 3H-imidazo[2,1-i]purine, 3-(2-deoxy-5-O-phosphonopentofuranosyl)-, monosodium salt
• 1,N6-ETHENO-2'-DEOXYADENOSINE 5'-*MONOPH OSPHATE SOD
• 1,N(sup 6)-etheno-2'-deoxyadenosine 5'-monophosphate Na
• 3H-IMidazo[2,1-i]purine, 3-(2-deoxy-5-O-phosphono-b-D-erythro-pentofuranosyl)-, disodiuM salt
• PUBCHEM_16219316
• CID 16219316
• 1,N6-Etheno-2'-deoxyadenosine 5'-monophosphate sodium salt
• 103213-55-4
• DTXSID80585148

• Inchi： 1S/C12H14N5O6P.Na/c18-7-3-9(23-8(7)4-22-24(19,20)21)17-6-14-10-11-13-1-2-16(11)5-15-12(10)17;/h1-2,5-9,18H,3-4H2,(H2,19,20,21);
• InChI Key： CRICDNLLDOSMFW-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OCC1C(CC(N2C=NC3C4=NC=CN4C=NC2=3)O1)O.[Na]

Computed Properties

• Exact Mass: 378.05812
• Monoisotopic Mass: 378.05793946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144Ų

Experimental Properties

• PSA: 144.23
• LogP: -0.16330

3H-Imidazo[2,1-i]purine,3-(2-deoxy-5-O-phosphono-b-D-erythro-pentofuranosyl)-, disodium salt (9CI) Security Information

• WGK Germany：3
• Storage Condition：−20°C
• Safety Term：WGK Germany 3